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Compound of Interest

Compound Name: Dipropetryn

Cat. No.: B1670747

Introduction

Dipropetryn is a pre-emergence herbicide belonging to the triazine class, used to control
weeds in various crops. Accurate quantification of Dipropetryn in environmental and
agricultural samples is crucial for regulatory compliance and safety assessment. This document
provides detailed protocols for the preparation and storage of Dipropetryn analytical standards
to ensure accuracy and reproducibility in analytical testing.

Physicochemical Properties

Proper preparation of analytical standards requires an understanding of the compound's
fundamental properties.
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Property Value Source
CAS Number 4147-51-7 [L1121[31[4115]
Molecular Formula C11H21N5S

Molecular Weight 255.38 g/mol

Physical State Powder/Solid

Melting Point 104-106 °C

Water Solubility 16 mg/L (at 20 °C)

Solubility Soluble in organic solvents

Experimental Protocols

Preparation of Dipropetryn Stock Standard Solution
(1000 pg/mL)

This protocol describes the preparation of a 1000 pg/mL primary stock solution from a solid
Dipropetryn analytical standard.

Materials:

o Dipropetryn analytical standard (solid, high purity)
o Methanol (HPLC or analytical grade)

o Acetonitrile (HPLC or analytical grade)

¢ Analytical balance (readable to at least 0.01 mg)

e 10 mL volumetric flask (Class A)

e Spatula

» Weighing paper/boat

¢ Pipettes and appropriate tips
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o Amber glass vial with a screw cap for storage
Procedure:

o Safety Precautions: Conduct all work in a well-ventilated fume hood. Wear appropriate
personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-
resistant gloves. Refer to the Safety Data Sheet (SDS) for detailed safety information.

e Weighing: Accurately weigh approximately 10 mg of the Dipropetryn analytical standard
onto a weighing paper or boat using an analytical balance. Record the exact weight.

o Dissolution: Carefully transfer the weighed Dipropetryn powder into a 10 mL Class A
volumetric flask.

e Solvent Addition: Add a small amount of methanol or acetonitrile (approximately 5-7 mL) to
the volumetric flask. Gently swirl the flask to dissolve the solid material completely.

» Bringing to Volume: Once the solid is fully dissolved, bring the solution to the 10 mL mark
with the same solvent. Cap the flask and invert it several times (15-20 times) to ensure the
solution is homogeneous.

o Calculation of Exact Concentration: Calculate the precise concentration of the stock solution
based on the actual weight of the standard and the final volume.

o Concentration (ug/mL) = (Weight of standard in mg / 10 mL) * 1000

o Transfer and Labeling: Transfer the stock solution to a labeled amber glass vial. The label
should include the compound name, concentration, solvent, preparation date, and initials of
the analyst.

Preparation of Working Standard Solutions

Working standards are prepared by diluting the stock solution to the desired concentrations for
calibration curves.

Materials:

o Dipropetryn stock solution (1000 pg/mL)
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» Methanol or Acetonitrile (as used for the stock solution)

o Appropriate Class A volumetric flasks (e.g., 1 mL, 5 mL, 10 mL)

o Calibrated micropipettes

Procedure:

o Example Dilution (for a 10 pg/mL working standard):
o Pipette 100 pL of the 1000 pg/mL stock solution into a 10 mL volumetric flask.
o Dilute to the mark with the appropriate solvent (methanol or acetonitrile).
o Cap and invert the flask multiple times to ensure homogeneity.

» Serial Dilutions: Prepare a series of working standards by performing serial dilutions to cover
the desired analytical range for the instrument.

o Transfer and Labeling: Transfer each working standard to a separate, clearly labeled vial,
including the concentration and preparation date.

Storage and Stability

Proper storage is critical to maintain the integrity and stability of the analytical standards.
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. Recommended
Standard Type Storage Condition . Notes
Duration
) ) ) ) Protect from light and
Solid Material -20°C in a desiccator 3 years ]
moisture.
Avoid repeated
) -20°C to -80°C in freeze-thaw cycles.
Stock Solution ) 1 to 6 months ) )
amber vials Aliquot into smaller
volumes for daily use.
Check for signs of
] ) ] ] precipitation or
Working Solutions 2-8°C in amber vials Up to 1 month

degradation before

use.

Note: Commercially available solutions of Dipropetryn in methanol may be stored at ambient
temperatures (>5 °C). However, for long-term storage of concentrated stock solutions prepared
in-house, colder temperatures are recommended to minimize solvent evaporation and potential

degradation.

Diagrams
Workflow for Standard Preparation and Storage
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Preparation of Stock Solution (1000 pg/mL)

1. Weigh 10 mg Dipropetryn Solid

2. Transfer to 10 mL Volumetric Flask

3. Add Solvent (Methanol/Acetonitrile) & Dissolve

4. Bring to Volume & Homogenize

Preparation of Workin

Standards

Eock Solution (1000 pg/mm

Working Standards (e.g., 0.1-10 pg/mL)

Storage

Store Working Standards at 2-8°C

Store Stock at -20°C

Click to download full resolution via product page

Caption: Workflow for Dipropetryn standard preparation and storage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Application Notes and Protocols for Dipropetryn
Analytical Standard]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1670747#dipropetryn-analytical-standard-
preparation-and-storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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